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Compound of Interest

Compound Name: 1,4-Diethoxybenzene

Cat. No.: B087031

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 1,4-Diethoxybenzene (CAS No.
122-95-2), a key aromatic ether intermediate. Tailored for researchers, scientists, and
professionals in drug development and materials science, this document details its physical
and chemical properties, outlines detailed experimental protocols for its synthesis and
purification, and explores its applications as a precursor in the synthesis of pharmaceuticals
and liquid crystals.

Core Properties of 1,4-Diethoxybenzene

1,4-Diethoxybenzene, also known as hydroquinone diethyl ether, is a white crystalline solid at
room temperature.[1][2] It is primarily utilized as an intermediate in the synthesis of a variety of
organic compounds, including dyes, fragrances, pharmaceuticals, and liquid crystal materials.

[1][2]

Chemical Identification and Physical Constants

The fundamental identifiers and physical constants of 1,4-Diethoxybenzene are summarized
in the table below, providing a ready reference for laboratory and industrial applications.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b087031?utm_src=pdf-interest
https://www.benchchem.com/product/b087031?utm_src=pdf-body
https://www.benchchem.com/product/b087031?utm_src=pdf-body
https://www.benchchem.com/product/b087031?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-4-diethoxybenzene-dic2677.html
https://www.smolecule.com/products/s749467
https://wap.guidechem.com/encyclopedia/1-4-diethoxybenzene-dic2677.html
https://www.smolecule.com/products/s749467
https://www.benchchem.com/product/b087031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 122-95-2 [3]
Molecular Formula C10H1402 [4][5]
Molecular Weight 166.22 g/mol [4]
Appearance White crystalline powder/solid [1]

Melting Point 69-72 °C [6]

Boiling Point 246 °C at 760 mmHg [5]

Density Approximately 1.0 g/cm3

- Insoluble in water; Soluble in
Solubility [1]
ethanol and ether.

Vapor Pressure 0.0436 mmHg at 25°C

Synthesis and Purification: Experimental Protocols

The most common and efficient method for the synthesis of 1,4-Diethoxybenzene is the
Williamson ether synthesis, starting from hydroquinone.[1][7] This method involves the
deprotonation of hydroquinone followed by a nucleophilic substitution reaction with an
ethylating agent.

Williamson Ether Synthesis of 1,4-Diethoxybenzene

This protocol is adapted from established procedures for the synthesis of similar
dialkoxybenzenes.

Materials:
e Hydroquinone
o Ethyl bromide or Diethyl sulfate

e Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
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o Ethanol (as solvent)

o Water

e 95% Ethanol (for recrystallization)
Equipment:

e Three-necked round-bottom flask
» Reflux condenser

« Stirrer (magnetic or mechanical)

o Heating mantle or water bath

e Buchner funnel and filter flask

o Beakers and other standard laboratory glassware
Procedure:

e Reaction Setup: In a three-necked flask equipped with a reflux condenser and a stirrer,
dissolve hydroquinone in ethanol.

o Base Addition: While stirring, add a stoichiometric excess of powdered sodium hydroxide or
potassium hydroxide to the solution.

» Alkylation: Slowly add the ethylating agent (e.g., ethyl bromide) to the reaction mixture.

o Reflux: Heat the mixture to reflux and maintain for a period of 2-4 hours to ensure the
completion of the reaction.[7]

o Work-up: After cooling to room temperature, pour the reaction mixture into a beaker
containing cold water. This will precipitate the crude 1,4-Diethoxybenzene.

« |solation: Collect the solid product by vacuum filtration using a Buchner funnel and wash
thoroughly with water to remove any inorganic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Buy 1,4-Diethoxybenzene | 122-95-2 [smolecule.com]

. 122-95-2 Cas No. | 1,4-Diethoxybenzene | Apollo [store.apolloscientific.co.uk]

1,4-Diethoxybenzene | C10H1402 | CID 67150 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Benzene, 1,4-diethoxy- [webbook.nist.gov]
. 1,4-Diethoxybenzene | CAS#:122-95-2 | Chemsrc [chemsrc.com]

. Page loading... [guidechem.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to 1,4-Diethoxybenzene:
Synthesis, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087031#1-4-diethoxybenzene-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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